Cas no 1806860-89-8 (Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate
• CAS No: 1806860-89-8
• MF: C₁₀H₉BrF₂N₂O₄
• MW: 339.090268850327
• CID: 4862697
• Update Time: 2025-06-08

Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate

• Inchi： 1S/C10H9BrF2N2O4/c1-2-19-6(16)3-5-4-14-9(11)7(10(12)13)8(5)15(17)18/h4,10H,2-3H2,1H3
• InChI Key： XKIODDOTIHMWMI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=C(C=N1)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate

Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1806860-89-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate, identified by its unique Chemical Abstracts Service (CAS) number 1806860-89-8, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative, featuring a pyridine core with bromine, difluoromethyl, and nitro substituents, has garnered considerable attention due to its utility as a building block in the synthesis of various bioactive molecules.

The structural configuration of Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate imparts it with distinct chemical properties that make it invaluable in medicinal chemistry. The presence of a bromo group at the 2-position facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. Concurrently, the difluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug design. The nitro group at the 4-position can be further modified through reduction to an amine or diazotization for subsequent coupling reactions.

In recent years, Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate has been employed in the development of novel therapeutic agents targeting various diseases. For instance, studies have highlighted its role in synthesizing kinase inhibitors, which are pivotal in oncology research. The compound's ability to serve as a precursor for constructing complex molecular architectures has made it a preferred choice for medicinal chemists seeking to optimize pharmacokinetic profiles and target specificity.

Advances in computational chemistry have further underscored the significance of Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate. Molecular modeling studies indicate that this compound can interact effectively with biological targets due to its optimized steric and electronic characteristics. Such insights have guided the design of next-generation drugs with improved efficacy and reduced side effects. Researchers have leveraged these findings to develop inhibitors of enzymes involved in inflammatory pathways, offering promising treatments for chronic diseases.

The versatility of Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate extends beyond kinase inhibitors. It has also been utilized in the synthesis of antiviral and antibacterial agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to mimic natural substrates and disrupt viral replication cycles. Additionally, the compound's reactivity allows for the introduction of groups that enhance binding to bacterial enzymes, contributing to the development of novel antibiotics.

The growing demand for sustainable synthetic methodologies has prompted investigations into greener alternatives for producing Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate. Recent research has demonstrated the feasibility of using biocatalysis and flow chemistry techniques to enhance yield and reduce waste. These innovations align with global efforts to promote environmentally friendly pharmaceutical manufacturing processes.

Future directions in the study of Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate include exploring its potential in drug discovery for neurodegenerative disorders. Preliminary data suggest that derivatives of this compound may exhibit neuroprotective properties by modulating key signaling pathways implicated in conditions such as Alzheimer's disease. Such findings warrant further investigation into its therapeutic applications.

In conclusion, Ethyl 2-bromo-3-(difluoromethyl)-4-nitropyridine-5-acetate (CAS No. 1806860-89-8) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative treatments for diverse ailments. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.